![molecular formula C14H9Cl3N4OS B2403943 2-([1,2,4]triazolo[4,3-a]pyridin-3-ylthio)-N-(2,4,6-trichlorophenyl)acetamide CAS No. 496027-93-1](/img/structure/B2403943.png)
2-([1,2,4]triazolo[4,3-a]pyridin-3-ylthio)-N-(2,4,6-trichlorophenyl)acetamide
Overview
Description
The compound “2-([1,2,4]triazolo[4,3-a]pyridin-3-ylthio)-N-(2,4,6-trichlorophenyl)acetamide” is a complex organic molecule that contains several functional groups, including a triazolopyridine ring, a thioether linkage, and an acetamide group .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds, such as substituted [1,2,4]triazolo[4,3-a]pyridines, can be synthesized through a one-pot method from easily available 2-hydrazinopyridine and substituted aromatic aldehydes .Scientific Research Applications
Potential c-Met Kinase Inhibitors
The compound has been identified as a potential c-Met kinase inhibitor . This means it could be used in the treatment of cancers where the c-Met kinase is overexpressed or mutated. The compound exhibited excellent anti-tumor activity against A549, MCF-7, and HeLa cancer cell lines .
Pharmacological Tool for Investigating Resistance to PARP1 Inhibitors
The compound can act as a useful pharmacological tool for investigating the mechanism of acquired resistance to PARP1 inhibitors . This could be particularly useful in the study of HR deficient cancers and the development of therapeutic agents to overcome acquired resistance .
Antibacterial Activity
The compound has been investigated for its in vitro antibacterial activity . Most of the tested compounds showed interesting antibacterial activity against Staphylococcus aureus .
Synthesis of Triazolopyridine Derivatives
The compound can be used in the synthesis of substituted [1,2,4]triazolo [4,3-a]pyridines . This method provides facile access to synthetically and biologically important triazolopyridine derivatives .
DNA Intercalation Activities as Anticancer Agents
In view of their DNA intercalation activities as anticancer agents, derivatives of the compound have been designed, synthesized, and evaluated against HepG2, HCT-116, and MCF-7 cells .
Design of New Derivatives for Cancer Treatment
The compound can be used as a base to design new derivatives for cancer treatment . These derivatives can be evaluated against various cancer cell lines for their potential as anti-tumor agents .
Mechanism of Action
Target of Action
The primary target of this compound is currently unknown. The compound belongs to the class of [1,2,4]triazolo[4,3-a]pyridines , which are known to exhibit a wide range of pharmacological activities . .
Mode of Action
Compounds with similar structures have been reported to interact with their targets via hydrogen bonding . The nitrogen atom in the pyridine ring could potentially form a hydrogen bond with the target protein, influencing its activity .
Biochemical Pathways
Given the structural similarity to other [1,2,4]triazolo[4,3-a]pyridines , it may influence a variety of pathways depending on its specific target
properties
IUPAC Name |
2-([1,2,4]triazolo[4,3-a]pyridin-3-ylsulfanyl)-N-(2,4,6-trichlorophenyl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9Cl3N4OS/c15-8-5-9(16)13(10(17)6-8)18-12(22)7-23-14-20-19-11-3-1-2-4-21(11)14/h1-6H,7H2,(H,18,22) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JTUXQEATKXSPMU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NN=C(N2C=C1)SCC(=O)NC3=C(C=C(C=C3Cl)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9Cl3N4OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![tert-Butyl 4-[3-(2-methoxyphenyl)ureido]piperidine-1-carboxylate](/img/structure/B2403860.png)
![(4-chlorophenyl){4-[4-(dimethylamino)phenyl]-1,1-dioxido-4H-1,4-benzothiazin-2-yl}methanone](/img/structure/B2403862.png)
![Ethyl 3-amino-2-carbamoyl-6-methyl-4-phenylthieno[2,3-b]pyridine-5-carboxylate](/img/structure/B2403863.png)
![N-[1-[4-(Trifluoromethyl)phenyl]cyclopropyl]prop-2-enamide](/img/structure/B2403865.png)
![1-[(2,2,3,3,3-Pentafluoropropyl)sulfanyl]ethan-1-one](/img/structure/B2403867.png)
![3,5-dimethoxy-N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide](/img/structure/B2403869.png)
![6-[5-[2-(1,2-Benzoxazol-3-yl)acetyl]-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl]pyridine-3-carbonitrile](/img/structure/B2403874.png)
![N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)propane-2-sulfonamide](/img/structure/B2403881.png)
